N-{2-[1-(3-hydroxybenzyl)piperidin-3-yl]ethyl}ethanesulfonamide

• IUPAC Name: N-[2-[1-[(3-hydroxyphenyl)methyl]piperidin-3-yl]ethyl]ethanesulfonamide
• InChI: InChI=1S/C16H26N2O3S/c1-2-22(20,21)17-9-8-14-6-4-10-18(12-14)13-15-5-3-7-16(19)11-15/h3,5,7,11,14,17,19H,2,4,6,8-10,12-13H2,1H3
• InChI Key: ARQWWMXDRWLXPY-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NCCC1CCCN(C1)CC2=CC(=CC=C2)O
• Molecular Formula: C16H26N2O3S
• Molecular Weight: 326.5 g/mol

Description

“N-{2-[1-(3-hydroxybenzyl)piperidin-3-yl]ethyl}ethanesulfonamide” is a compound that likely contains a piperidine moiety. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of numerous studies. For instance, Grygorenko et al. used palladium and rhodium hydrogenation for their approach to all isomeric (cyclo)alkylpiperidines. The method proposed by the authors combines three reactions in one step: the removal of the metalation group, dehydroxylation, and pyridine reduction.

Chemical Reactions Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis, functionalization, and their pharmacological application were published.

Future Directions

Piperidine derivatives are being utilized in different ways as anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic agents. Therefore, the development of new piperidine derivatives, including “N-{2-[1-(3-hydroxybenzyl)piperidin-3-yl]ethyl}ethanesulfonamide”, could be a promising direction for future research.